Cas no 229009-37-4 (2-Pyridinamine, N-[(4-aminophenyl)methyl]-)

2-Pyridinamine, N-[(4-aminophenyl)methyl]- structure
229009-37-4 structure
Product Name:2-Pyridinamine, N-[(4-aminophenyl)methyl]-
CAS No:229009-37-4
MF:C12H13N3
MW:199.251722097397
CID:1412506
PubChem ID:11788863
Update Time:2025-04-20

2-Pyridinamine, N-[(4-aminophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinamine, N-[(4-aminophenyl)methyl]-
    • 2-[(4-aminophenyl)methylamino]pyridine
    • DB-143763
    • N-(4-aminobenzyl)-N-(2-pyridinyl)amine
    • 229009-37-4
    • PBTRBPKEISCHAX-UHFFFAOYSA-N
    • SCHEMBL3944185
    • Inchi: 1S/C12H13N3/c13-11-6-4-10(5-7-11)9-15-12-3-1-2-8-14-12/h1-8H,9,13H2,(H,14,15)
    • InChI Key: PBTRBPKEISCHAX-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CN=1)CC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 199.110947427g/mol
  • Monoisotopic Mass: 199.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 50.9Ų

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